Cas no 389066-05-1 (2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
389066-05-1 structure
Product Name:2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:389066-05-1
MF:C11H11N3O4
MW:249.222742319107
CID:298931
PubChem ID:868258
Update Time:2025-04-19

2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • BIM-0031003.P001
    • CCG-106291
    • Oprea1_098837
    • CHEMBL1569168
    • F1801-0067
    • N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)furan-2-carboxamide
    • CBMicro_030998
    • SR-01000217247
    • MLS000107958
    • Cambridge id 5692350
    • 389066-05-1
    • SMR000103922
    • AKOS001488459
    • N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)furan-2-carboxamide
    • HMS2489F18
    • SR-01000217247-1
    • Inchi: 1S/C11H11N3O4/c1-13-8(6-9(15)14(2)11(13)17)12-10(16)7-4-3-5-18-7/h3-6H,1-2H3,(H,12,16)
    • InChI Key: DFVWIPYTKNJWND-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(C2=CC=CO2)=O)N1C)=O

Computed Properties

  • Exact Mass: 249.07503
  • Monoisotopic Mass: 249.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 82.9Ų

Experimental Properties

  • PSA: 82.86
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